Cas no 96426-61-8 (S-Dodecyl 2-aminopropanethioate;hydrochloride)

• Product Name: S-Dodecyl 2-aminopropanethioate;hydrochloride
• CAS No: 96426-61-8
• MF: C₁₅H₃₂ClNOS
• MW: 309.938682556152
• CID: 734680
• Update Time: 2023-08-03

S-Dodecyl 2-aminopropanethioate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Propanethioic acid, 2-amino-, S-dodecyl ester, hydrochloride
• S-dodecyl 2-aminopropanethioate,hydrochloride
• S-Dodecyl 2-aminopropanethioate--hydrogen chloride (1/1)
• S-Dodecyl 2-aminopropanethioate;hydrochloride

• Inchi： 1S/C15H31NOS.ClH/c1-3-4-5-6-7-8-9-10-11-12-13-18-15(17)14(2)16;/h14H,3-13,16H2,1-2H3;1H
• InChI Key： LQMVEWGUYLXZIV-UHFFFAOYSA-N
• SMILES： Cl.S(C(C(C)N)=O)CCCCCCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 13
• Complexity: 197
• Topological Polar Surface Area: 68.4